Cas no 1361565-92-5 (2-Fluoro-5-(perchlorophenyl)nicotinaldehyde)

• Product Name: 2-Fluoro-5-(perchlorophenyl)nicotinaldehyde
• CAS No: 1361565-92-5
• MF: C₁₂H₃Cl₅FNO
• MW: 373.421721696854
• CID: 4923724
• Update Time: 2025-05-21

2-Fluoro-5-(perchlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(perchlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H3Cl5FNO/c13-7-6(8(14)10(16)11(17)9(7)15)4-1-5(3-20)12(18)19-2-4/h1-3H
• InChI Key： OQXBFNSCKJFMGW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=C(C=O)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 5.5
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-5-(perchlorophenyl)nicotinaldehyde

Introduction to 2-Fluoro-5-(Perchlorophenyl)Nicotinaldehyde (CAS No. 1361565-92-5)

The compound 2-Fluoro-5-(Perchlorophenyl)Nicotinaldehyde (CAS No. 1361565-92-5) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a nicotinaldehyde backbone with a fluorine atom and a perchlorophenyl group. The integration of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Fluoro-5-(Perchlorophenyl)Nicotinaldehyde in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The fluorine atom at the 2-position of the nicotinaldehyde ring enhances the molecule's lipophilicity, which is crucial for improving bioavailability and pharmacokinetic profiles. Meanwhile, the perchlorophenyl group at the 5-position introduces rigidity and electronic effects that can modulate the compound's interaction with biological targets.

One of the most promising applications of 2-Fluoro-5-(Perchlorophenyl)Nicotinaldehyde lies in its use as a precursor for synthesizing advanced materials with tailored properties. Researchers have explored its role in constructing coordination polymers and metal-organic frameworks (MOFs), where its functional groups can serve as binding sites for metal ions. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing technologies.

In addition to its material science applications, 2-Fluoro-5-(Perchlorophenyl)Nicotinaldehyde has shown potential in agrochemicals, particularly as a lead compound for developing novel pesticides. Its structure allows for selective interaction with specific enzymes or receptors involved in pest metabolism, offering a more targeted approach compared to traditional pesticides.

The synthesis of 2-Fluoro-5-(Perchlorophenyl)Nicotinaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing ecological impact.

Looking ahead, ongoing research into 2-Fluoro-5-(Perchlorophenyl)Nicotinaldehyde is expected to uncover new functionalities and applications. Collaborative efforts between chemists, biologists, and engineers are paving the way for innovative solutions across diverse industries.